![molecular formula C5H3ClN4 B1625262 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine CAS No. 42399-79-1](/img/structure/B1625262.png)
6-Chloro[1,2,4]triazolo[1,5-b]pyridazine
Overview
Description
6-Chloro[1,2,4]triazolo[1,5-b]pyridazine is a heterocyclic compound that has been the focus of a significant amount of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In
Scientific Research Applications
Pharmaceutical Research
The core structure of 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine is a valuable scaffold in medicinal chemistry. It’s often used as a building block for creating compounds with potential pharmacological activities. Its derivatives are explored for various therapeutic effects, including antibacterial , antiviral, and anticancer properties.
Mechanism of Action
Target of Action
The primary target of 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, particularly in the transition from the G1 phase to the S phase. It is an appealing target for cancer treatment that selectively targets tumor cells .
Mode of Action
6-Chloro[1,2,4]triazolo[1,5-b]pyridazine interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, preventing the transition from the G1 phase to the S phase . The compound’s interaction with CDK2 results in significant alterations in cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 by 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine affects the cell cycle regulatory pathway . This disruption leads to downstream effects such as cell cycle arrest, preventing the proliferation of cancer cells .
Result of Action
The molecular and cellular effects of 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine’s action include significant alterations in cell cycle progression and the induction of apoptosis within cells . These effects contribute to its potential as a therapeutic agent in cancer treatment .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine. For instance, the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C . .
properties
IUPAC Name |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-4-1-2-5-7-3-8-10(5)9-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKAGLBBCCXXHAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NC=N2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90459720 |
Source
|
| Record name | 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90459720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro[1,2,4]triazolo[1,5-b]pyridazine | |
CAS RN |
42399-79-1 |
Source
|
| Record name | 6-Chloro[1,2,4]triazolo[1,5-b]pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90459720 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-[1,2,4]triazolo[1,5-b]pyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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